Potassium 1-carboxyvinyl hydrogenphosphate Potassium 1-carboxyvinyl hydrogenphosphate Metabolic intermediate involved in glycolysis and gluconeogeneis. In glycolysis, phosphoenolpyruvate (PEP) is metabolized by Pyruvate Kinase to yield pyruvate. In plants, it is involved in the formation of aromatic amino acids as well as in the carbon fixation pathway.
Phosphoenolpyruvic acid plays a role in both glycolysis and gluconeogenesis. During glycolysis, it is formed by the action of enolase on 2-phosphoglycerate and is metabolized to pyruvate by pyruvate kinase. One molecule of ATP is formed during its metabolism in this pathway. During gluconeogenesis, it is formed from phosphoenolpyruvate carboxykinase-catalyzed oxaloacetate decarboxylation and GTP hydrolysis. In plants, it is metabolized to form aromatic amino acids and also serves as a substrate for phosphoenolpyruvate carboxylase-catalyzed carbon fixation.
Brand Name: Vulcanchem
CAS No.: 4265-07-0
VCID: VC20886873
InChI: InChI=1S/C3H5O6P.K/c1-2(3(4)5)9-10(6,7)8;/h1H2,(H,4,5)(H2,6,7,8);/q;+1/p-1
SMILES: C=C(C(=O)O)OP(=O)(O)[O-].[K+]
Molecular Formula: C3H4KO6P
Molecular Weight: 206.13 g/mol

Potassium 1-carboxyvinyl hydrogenphosphate

CAS No.: 4265-07-0

Cat. No.: VC20886873

Molecular Formula: C3H4KO6P

Molecular Weight: 206.13 g/mol

* For research use only. Not for human or veterinary use.

Potassium 1-carboxyvinyl hydrogenphosphate - 4265-07-0

Specification

Description Metabolic intermediate involved in glycolysis and gluconeogeneis. In glycolysis, phosphoenolpyruvate (PEP) is metabolized by Pyruvate Kinase to yield pyruvate. In plants, it is involved in the formation of aromatic amino acids as well as in the carbon fixation pathway.
Phosphoenolpyruvic acid plays a role in both glycolysis and gluconeogenesis. During glycolysis, it is formed by the action of enolase on 2-phosphoglycerate and is metabolized to pyruvate by pyruvate kinase. One molecule of ATP is formed during its metabolism in this pathway. During gluconeogenesis, it is formed from phosphoenolpyruvate carboxykinase-catalyzed oxaloacetate decarboxylation and GTP hydrolysis. In plants, it is metabolized to form aromatic amino acids and also serves as a substrate for phosphoenolpyruvate carboxylase-catalyzed carbon fixation.
CAS No. 4265-07-0
Molecular Formula C3H4KO6P
Molecular Weight 206.13 g/mol
IUPAC Name potassium;1-carboxyethenyl hydrogen phosphate
Standard InChI InChI=1S/C3H5O6P.K/c1-2(3(4)5)9-10(6,7)8;/h1H2,(H,4,5)(H2,6,7,8);/q;+1/p-1
Standard InChI Key SOSDSEAIODNVPX-UHFFFAOYSA-M
Isomeric SMILES C=C(C(=O)O)OP(=O)(O)[O-].[K+]
SMILES C=C(C(=O)O)OP(=O)(O)[O-].[K+]
Canonical SMILES C=C(C(=O)O)OP(=O)(O)[O-].[K+]
Appearance Assay:≥95%A crystalline solid

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